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Compound of Interest

Compound Name: 2,4-Difluoro-3-nitropyridine

Cat. No.: B057348

This guide provides essential safety and logistical information for the proper disposal of 2,4-
Difluoro-3-nitropyridine, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals.

Safety and Hazard Information

2,4-Difluoro-3-nitropyridine is a hazardous chemical that requires careful handling and
disposal. It is harmful if swallowed, comes into contact with skin, or is inhaled.[1][2] The

substance is known to cause skin irritation, serious eye irritation, and may lead to respiratory
irritation.[1][2][3]

Quantitative Data Summary:

Property Value Source
Molecular Formula CsH2F2N202

Molecular Weight 160.08 g/mol

Appearance Solid or semi-solid

Storage Temperature 2-8°C, Inert atmosphere

Purity >95% [3]
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Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4]

e P270: Do not eat, drink or smoke when using this product.[1][2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

P501: Dispose of contents/container to an approved waste disposal plant.[5][6]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the procedural steps for the safe collection, storage, and disposal of 2,4-
Difluoro-3-nitropyridine waste.

1. Personal Protective Equipment (PPE): Before handling the chemical waste, ensure the
following PPE is worn:

o Eye Protection: Chemical safety goggles or a face shield.[4]
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Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected
prior to use.[4]

Body Protection: A lab coat and additional protective clothing as necessary.

Respiratory Protection: Use only in a well-ventilated area or with appropriate exhaust
ventilation, such as a fume hood.[4]

. Waste Collection and Segregation:

Container: Collect waste 2,4-Difluoro-3-nitropyridine and any contaminated materials (e.qg.,
pipette tips, absorbent pads) in a designated, leak-proof, and sealable container that is
chemically compatible.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2,4-Difluoro-3-nitropyridine,” and appropriate hazard pictograms.

Segregation: Do not mix this waste with other chemical waste streams. It is incompatible with
strong oxidizing agents.

. Spill Management: In the event of a spill:
Evacuate personnel from the immediate area.
Ensure adequate ventilation.[5]

Remove all sources of ignition.[5]

Contain the spill and absorb it with an inert, dry material such as vermiculite, sand, or a
commercial absorbent.

Carefully collect the absorbed material and place it into the designated hazardous waste
container.[5]

Clean the spill area thoroughly.

. Temporary Storage:
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o Store the sealed waste container in a designated, secure satellite accumulation area.
e The storage area must be cool, dry, and well-ventilated, away from heat or ignition sources.
5. Professional Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental waste
management company or your institution's Environmental Health and Safety (EHS)
department.

o Disposal must adhere to all local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,4-Difluoro-3-
nitropyridine.
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Caption: Workflow for the safe disposal of 2,4-Difluoro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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